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Compound of Interest

Compound Name: Decylamine

Cat. No.: B041302

For Researchers, Scientists, and Drug Development Professionals

Decylamine, a primary alkylamine, serves as a versatile chemical intermediate in various
industrial and research applications, including the synthesis of pharmaceuticals and
agrochemicals.[1][2] Its molecular structure, characterized by a ten-carbon aliphatic chain and
a terminal amine group, dictates its physicochemical properties, which are crucial for its
application in chemical synthesis and drug development.[2] This guide provides a detailed
overview of the molecular weight and density of decylamine, complete with experimental
protocols for their determination.

Core Physicochemical Properties of Decylamine

The molecular weight and density are fundamental properties that are essential for the
accurate handling, formulation, and application of decylamine in a laboratory or industrial
setting.

Table 1: Quantitative Data for Decylamine
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Property Value Source(s)
Molecular Formula C1oH23N [311415][6]
Molecular Weight 157.30 g/mol [11[71[8]
157.2963 g/mol [4]

157.3090 g/mol [3]

Density 0.787 g/mL at 25 °C [1]
0.7890 g/cm3 (3]

0.797 g/cm3 [9]

0.73 g/cm3 [6][8]

Appearance Colorless to pale yellow liquid [31[8]
Odor Amine-like [31[8]
Boiling Point 216-218 °C [1]
Melting Point 12-14 °C [1]

Experimental Protocols

Accurate determination of the molecular weight and density of chemical compounds like

decylamine is paramount for research and quality control. The following sections detail the

standard methodologies for these measurements.

Determination of Molecular Weight by Mass

Spectrometry

Mass spectrometry is a powerful analytical technique used to measure the mass-to-charge

ratio of ions. For a primary amine like decylamine, this method provides a precise

determination of its molecular weight.

Principle: The sample is ionized, and the resulting ions are accelerated and deflected by a

magnetic field. The degree of deflection is dependent on the mass-to-charge ratio of the ions.

The molecular ion peak in the mass spectrum corresponds to the molecular weight of the
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compound. For amines, the "Nitrogen Rule" is a useful principle, which states that a molecule

with an odd number of nitrogen atoms will have an odd nominal molecular weight.[10]

Instrumentation:

Gas Chromatograph-Mass Spectrometer (GC-MS)
lonization Source (e.g., Electron Impact - EI, Chemical lonization - CI)
Mass Analyzer (e.g., Quadrupole, Time-of-Flight - TOF)

Detector

Procedure:

Sample Preparation: A dilute solution of decylamine in a volatile organic solvent (e.g.,
methanol or dichloromethane) is prepared.

Injection: A small volume of the prepared sample is injected into the GC, where it is
vaporized and separated from the solvent.

lonization: The decylamine molecules enter the ion source of the mass spectrometer. In El
mode, they are bombarded with a high-energy electron beam, leading to the formation of a
molecular ion (M+*) and various fragment ions. The molecular ion of a long-chain primary
amine may not always be readily detectable.[11]

Mass Analysis: The ions are accelerated into the mass analyzer, which separates them
based on their mass-to-charge ratio (m/z).

Detection: The separated ions are detected, and a mass spectrum is generated, which plots
ion intensity versus m/z.

Data Interpretation: The peak with the highest m/z value that corresponds to the intact
molecule is identified as the molecular ion peak. For decylamine, this would be observed at
approximately m/z 157.
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Determination of Density by Pycnometry (ASTM D891 -
Method B)

The density of a liquid can be accurately determined using a pycnometer, a glass flask with a
precisely known volume.[3][8][12] This method is considered highly accurate and is often the
preferred method in case of disputes.[4][6][9]

Principle: The density is calculated from the mass of the liquid that completely fills the
pycnometer of a known volume at a specific temperature. The method involves weighing the
empty pycnhometer, the pycnometer filled with a reference liquid (typically distilled water), and
the pycnometer filled with the sample liquid.

Apparatus:

Pycnometer (specific gravity bottle)

Analytical balance (accurate to at least 0.1 mg)

Constant temperature bath

Thermometer

Procedure:

Cleaning and Calibration: The pycnometer is thoroughly cleaned with a suitable solvent and
dried completely. Its empty mass (mo) is accurately measured.

o Reference Liquid Measurement: The pycnometer is filled with distilled water, ensuring no air
bubbles are present, and placed in a constant temperature bath until it reaches thermal
equilibrium (e.g., 25 °C). The mass of the pycnometer filled with water (m1) is then
measured.

o Sample Measurement: The pycnometer is emptied, dried, and then filled with decylamine.
The same procedure of thermal equilibration is followed, and the mass of the pycnometer
filled with decylamine (m:2) is recorded.

e Calculation:
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o The mass of the water is calculated as: m_water = m1 - mo

o The volume of the pycnometer at the test temperature is calculated using the known
density of water (p_water) at that temperature: V = m_water / p_water

o The mass of the decylamine sample is calculated as: m_decylamine = mz - mo

o The density of decylamine (p_decylamine) is then calculated as: p_decylamine =
m_decylamine / V

Visualized Experimental Workflow

The following diagram illustrates the logical flow of the experimental procedure for determining
the density of decylamine using a pycnometer.
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Caption: Workflow for Density Determination of Decylamine via Pycnometry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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